1-((3-(Tert-butyl)-4-methoxyphenyl)sulfonyl)-4-methylpiperazine

• IUPAC Name: 1-(3-tert-butyl-4-methoxyphenyl)sulfonyl-4-methylpiperazine
• InChI: InChI=1S/C16H26N2O3S/c1-16(2,3)14-12-13(6-7-15(14)21-5)22(19,20)18-10-8-17(4)9-11-18/h6-7,12H,8-11H2,1-5H3
• InChI Key: RSUYFIVJHQIQDB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=CC(=C1)S(=O)(=O)N2CCN(CC2)C)OC
• Molecular Formula: C16H26N2O3S
• Molecular Weight: 326.5 g/mol

Description

The compound “1-((3-(Tert-butyl)-4-methoxyphenyl)sulfonyl)-4-methylpiperazine” is a complex organic molecule. It contains a piperazine ring, which is a heterocyclic amine, and a sulfonyl group attached to a phenyl ring. The phenyl ring has a tert-butyl and a methoxy group attached to it.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The piperazine ring and the phenyl ring would likely contribute to the rigidity of the molecule, while the tert-butyl and methoxy groups could add some flexibility.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The piperazine ring could potentially undergo reactions at the nitrogen atoms, while the sulfonyl group could participate in substitution or elimination reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would affect properties like solubility, melting point, and boiling point.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed to be a drug, it could interact with biological targets such as enzymes or receptors. The piperazine ring is a common feature in many pharmaceuticals.

Future Directions

The future research directions for this compound could include exploring its potential uses, optimizing its synthesis, and studying its reactivity. Additionally, computational studies could be used to predict its properties and behavior.